Cas no 1083180-01-1 (1-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-imidazole)

• Product Name: 1-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-imidazole
• CAS No: 1083180-01-1
• MF: C₁₀H₁₇BN₂O₂
• MW: 208.065182447433
• MDL: MFCD07437996
• CID: 1083623
• PubChem ID: 71128159
• Update Time: 2025-04-20

1-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-Imidazole
• 1-METHYL-1H-IMIDAZOL-4-YLBORONIC ACID PINACOL ESTER
• 1-Methyl-4-(4,4,5,5-tetraMethyl-[1,3,2]dioxaborolan-2-yl)-1H-iMidazole
• 1-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)imidazole
• 1-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-imidazole
• 1083180-01-1
• SCHEMBL14298101
• SY014903
• CS-0368330
• AB41979
• YWYZQIGPEUQCSJ-UHFFFAOYSA-N
• EN300-3270175
• 1-methyl-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-imidazole
• 1-Methylimidazole-4-boronic Acid Pinacol Ester

• MDL： MFCD07437996
• Inchi： 1S/C10H17BN2O2/c1-9(2)10(3,4)15-11(14-9)8-6-13(5)7-12-8/h6-7H,1-5H3
• InChI Key： YWYZQIGPEUQCSJ-UHFFFAOYSA-N
• SMILES： O1B(C2=CN(C)C=N2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 208.1383080g/mol
• Monoisotopic Mass: 208.1383080g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles